Cas no 174566-16-6 (2,4,7-Trichloro-6-fluoroquinazoline)

• Product Name: 2,4,7-Trichloro-6-fluoroquinazoline
• CAS No: 174566-16-6
• MF: C₈H₂Cl₃FN₂
• MW: 251.472281932831
• CID: 2191158
• PubChem ID: 21474005
• Update Time: 2025-06-14

2,4,7-Trichloro-6-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2,4,7-Trichloro-6-fluoro-quinazoline
• 2,4,7-trichloro-6-fluoroquinazoline
• WSNAPGCKSBRSKD-UHFFFAOYSA-N
• SB13560
• 2,4,7-Trichloro-6-fluoroquinazoline

• Inchi： 1S/C8H2Cl3FN2/c9-4-2-6-3(1-5(4)12)7(10)14-8(11)13-6/h1-2H
• InChI Key： WSNAPGCKSBRSKD-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC(=N1)Cl)Cl)F

Computed Properties

• Exact Mass: 249.926759g/mol
• Monoisotopic Mass: 249.926759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4,7-Trichloro-6-fluoroquinazoline

Comprehensive Overview of 2,4,7-Trichloro-6-fluoroquinazoline (CAS No. 174566-16-6): Properties, Applications, and Industry Insights

2,4,7-Trichloro-6-fluoroquinazoline (CAS No. 174566-16-6) is a fluorinated and chlorinated quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their broad biological activities. The presence of both fluoro and chloro substituents enhances its electronic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated quinazolines has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "2,4,7-Trichloro-6-fluoroquinazoline synthesis" or "CAS 174566-16-6 suppliers," reflecting its commercial and academic relevance. The compound's molecular stability and reactivity make it a preferred choice for constructing complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key advantages of 2,4,7-Trichloro-6-fluoroquinazoline is its role as a building block in medicinal chemistry. Its structure serves as a scaffold for designing targeted therapies, aligning with the growing trend of precision medicine. For instance, modifications to the quinazoline core can yield compounds with enhanced binding affinity to specific enzymes or receptors. This aligns with popular search queries like "fluoroquinazoline derivatives in cancer research" or "chloroquinazoline applications," highlighting its intersection with cutting-edge biomedical topics.

From a technical perspective, the compound's physical and chemical properties are critical for its handling and application. It typically appears as a crystalline solid with moderate solubility in organic solvents, which facilitates its use in multistep synthetic routes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often explored in queries like "CAS 174566-16-6 characterization methods."

Beyond pharmaceuticals, 2,4,7-Trichloro-6-fluoroquinazoline finds niche applications in agrochemical formulations. Its halogenated structure contributes to the development of herbicides and fungicides with improved efficacy. This resonates with industry searches such as "fluoroquinazoline in crop protection," underscoring its role in sustainable agriculture. Additionally, its potential in material science, particularly in the synthesis of organic electronic materials, is an emerging area of interest.

Environmental and regulatory considerations are also pivotal when discussing 174566-16-6. While the compound is not classified as hazardous under standard guidelines, proper laboratory safety protocols must be followed during its handling. Searches like "safe handling of halogenated quinazolines" reflect user concerns about workplace safety and compliance.

In summary, 2,4,7-Trichloro-6-fluoroquinazoline (CAS No. 174566-16-6) is a multifaceted compound with expanding applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity continue to inspire innovation, addressing both current challenges and future opportunities in chemical research. As interest grows in tailored chemical intermediates, this compound remains a cornerstone in the toolkit of synthetic chemists worldwide.